2-((1-phenylethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 3-(4-methylphenyl)-2-(1-phenylethylsulfanyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C21H20N2OS2/c1-14-8-10-17(11-9-14)23-20(24)19-18(12-13-25-19)22-21(23)26-15(2)16-6-4-3-5-7-16/h3-11,15H,12-13H2,1-2H3
• InChI Key: XMPRJCKSNBCXTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(CCS3)N=C2SC(C)C4=CC=CC=C4
• Molecular Formula: C21H20N2OS2
• Molecular Weight: 380.5 g/mol

Description

2-((1-phenylethyl)thio)-3-(p-tolyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the thienopyrimidine family, which is known for its diverse biological activities.

Scientific Research Applications

Synthesis and Molecular Characterization

Research in the field often focuses on the synthesis of novel heterocyclic compounds due to their potential pharmacological activities. For instance, the synthesis and characterization of new 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives have been explored, indicating a strong interest in developing novel compounds for potential therapeutic use. These compounds were fully characterized using NMR, FT-IR spectroscopies, and elemental analyses, highlighting the importance of these techniques in understanding the molecular structure and properties of such compounds (Kökbudak et al., 2020).

Quantum Chemical Calculations

Quantum chemical calculations are utilized to predict molecular properties, such as HOMO-LUMO energy gaps, ionization potential, chemical hardness, and more. These properties are crucial for understanding the reactivity and stability of molecules, potentially guiding the design of compounds with desired biological activities (Kökbudak et al., 2020).

Biological Activities and Applications

The cytotoxic activities of synthesized compounds against various cancer cell lines are a primary focus of research, indicating a strong interest in discovering new therapeutic agents. Compounds derived from pyrimidine and thiophene derivatives, similar to the compound , have been tested for their potential to inhibit the growth of cancer cells, suggesting that similar compounds might also hold significant therapeutic value (Hafez & El-Gazzar, 2017).

Nonlinear Optical Properties

Some derivatives of thiophene and pyrimidine have been studied for their nonlinear optical (NLO) properties, indicating potential applications in the fields of optoelectronics and materials science. This suggests that compounds with similar structures could be explored for applications beyond pharmacology, including as materials for technological applications (Hussain et al., 2020).